Cas no 63589-93-5 (L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-)
63589-93-5 structure
Product Name:L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-
CAS No:63589-93-5
MF:C23H38N6O5
MW:478.585025310516
CID:511219
PubChem ID:10370341
Update Time:2025-04-19
L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-
- D-Valylisoleucyl-N-(4-nitrophenyl)-L-lysinamide
- valyl-leucyl-lysine 4-nitroanilide
- BP826B3J9M
- Val-leu-lys 4-nitroanilide
- SCHEMBL386663
- Chromogenic Substrate S-2251
- S 2251
- D-VALYL-L-LEUCYL-L-LYSINE 4-NITROANILIDE
- L-Lysinamide, D-valyl-L-leucyl-N-(4-nitrophenyl)-
- H-D-Valyl-L-leucyl-L-lysine-p-Nitroaniline dihydrochloride
- CHEMBL3753046
- (2S)-6-amino-2-[(2S)-2-[(2R)-2-amino-3-methylbutanamido]-4-methylpentanamido]-N-(4-nitrophenyl)hexanamide dihydrochloride
- D-VAL-LEU-LYS-P-NITROANILIDE
- S-2251
- L-Lysinamide, D-valyl-L-leucyl-N-(4-nitrophenyl)-, dihydrochloride
- UNII-BP826B3J9M
- D-Val-Leu-Lys-pNA (hydrochloride)
- BDBM13574
- 63589-93-5
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- Inchi: 1S/C23H38N6O5/c1-14(2)13-19(28-23(32)20(25)15(3)4)22(31)27-18(7-5-6-12-24)21(30)26-16-8-10-17(11-9-16)29(33)34/h8-11,14-15,18-20H,5-7,12-13,24-25H2,1-4H3,(H,26,30)(H,27,31)(H,28,32)/t18-,19-,20+/m0/s1
- InChI Key: CAJXYXPLLJDEOB-SLFFLAALSA-N
- SMILES: O=C([C@H](CC(C)C)NC([C@@H](C(C)C)N)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCN
Computed Properties
- Exact Mass: 478.29064
- Monoisotopic Mass: 478.29
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 17
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 185Ų
Experimental Properties
- Density: 1.187
- Boiling Point: 778.3°C at 760 mmHg
- Flash Point: 424.5°C
- Refractive Index: 1.561
- PSA: 182.48
L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
63589-93-5 (L-Lysinamide,D-valyl-L-leucyl-N-(4-nitrophenyl)-) Related Products
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